Cas no 62172-88-7 ([2-(methoxymethyl)phenyl]methanol)

• Product Name: [2-(methoxymethyl)phenyl]methanol
• CAS No: 62172-88-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 455592
• PubChem ID: 13681092
• Update Time: 2025-08-05

[2-(methoxymethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(methoxymethyl)-
• [2-(methoxymethyl)phenyl]methanol
• 2-(methoxymethyl)Benzenemethanol
• BENZENEMETHANOL, 2-(METHOXYMETHYL)-(9CL)
• GYPVNVDWCITVPO-UHFFFAOYSA-N
• SB84537
• DTXSID70546581
• C16099
• AKOS013568390
• Benzenemethanol, 2-(methoxymethyl)- (9CI)
• 2-(Methoxymethyl)benzyl alcohol
• 2-methoxymethylbenzyl alcohol
• (2-Methoxymethylphenyl)-methanol
• MFCD18825431
• EN300-133492
• o-methoxymethylbenzyl alcohol
• (2-(Methoxymethyl)phenyl)methanol
• SCHEMBL3150243
• 62172-88-7

• Inchi： 1S/C9H12O2/c1-11-7-9-5-3-2-4-8(9)6-10/h2-5,10H,6-7H2,1H3
• InChI Key： GYPVNVDWCITVPO-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=CC=1CO

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 238 ºC
• Flash Point: 96 ºC
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on [2-(methoxymethyl)phenyl]methanol

Chemical Profile of [2-(methoxymethyl)phenyl]methanol (CAS No: 62172-88-7)

[2-(methoxymethyl)phenyl]methanol, chemically designated as 2-(hydroxymethyl)benzyl methanol, is a significant compound in the realm of organic chemistry and pharmaceutical research. With a CAS number of 62172-88-7, this molecule has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development. The presence of both hydroxymethyl and methoxymethyl functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The [2-(methoxymethyl)phenyl]methanol structure consists of a phenyl ring substituted at the 2-position with a hydroxymethyl group, while the methyl group attached to the phenyl ring is further substituted with a methoxymethyl group. This unique arrangement imparts distinct chemical properties that make it useful in various synthetic pathways. The compound's solubility profile and reactivity patterns have been extensively studied, revealing its potential as a building block in the construction of more intricate molecular architectures.

In recent years, there has been growing interest in [2-(methoxymethyl)phenyl]methanol due to its role as a precursor in the synthesis of biologically active compounds. Researchers have explored its utility in the preparation of chiral auxiliaries and ligands for asymmetric synthesis, where its steric and electronic properties contribute to high enantioselectivity in catalytic reactions. The compound's ability to participate in nucleophilic addition reactions has also been leveraged in the development of novel methodologies for constructing carbon-carbon bonds, which are essential in medicinal chemistry.

One of the most compelling aspects of [2-(methoxymethyl)phenyl]methanol is its application in the synthesis of pharmacophores that exhibit promising biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical targets in oncology research. The hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological interactions. Additionally, the methoxymethyl group can serve as an anchor point for linking other functional units, enabling the creation of hybrid molecules with enhanced therapeutic potential.

The pharmaceutical industry has been particularly keen on exploring [2-(methoxymethyl)phenyl]methanol due to its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Recent studies have highlighted its use in the preparation of nonsteroidal anti-inflammatory drug (NSAID) analogs, where modifications to its structure can lead to improved efficacy and reduced side effects. Furthermore, its incorporation into drug candidates targeting neurological disorders has shown promise in preclinical models, underscoring its importance as a versatile building block.

From a synthetic chemistry perspective, [2-(methoxymethyl)phenyl]methanol offers unique opportunities for innovation. Its reactivity allows for diverse transformations, including oxidation, reduction, and etherification reactions, which can be harnessed to create structurally diverse libraries of compounds. These libraries are invaluable tools in high-throughput screening programs aimed at identifying novel drug candidates. Moreover, the compound's stability under various reaction conditions makes it a reliable choice for multi-step synthetic routes that require harsh reagents or prolonged reaction times.

The environmental impact of using [2-(methoxymethyl)phenyl]methanol as a synthetic intermediate has also been considered. Efforts have been made to develop greener synthetic protocols that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where there is an increasing emphasis on processes that are environmentally benign and economically viable. By optimizing synthetic routes and employing catalytic methods, researchers aim to make the production of [2-(methoxymethyl)phenyl]methanol more sustainable while maintaining high yields and purity standards.

In conclusion,[2-(methoxymethyl)phenyl]methanol (CAS No: 62172-88-7) is a multifaceted compound with significant applications across organic chemistry and pharmaceutical research. Its unique structural features enable it to serve as a valuable intermediate in the synthesis of biologically active molecules, including those targeted at treating various diseases. As research continues to uncover new methodologies and applications for this compound,[2-(methoxymethyl)phenyl]methanol is poised to remain an important tool in both academic laboratories and industrial settings.